Cas no 2639372-85-1 ((4-((4-MethoxybenZyl)oxy)-2-methylphenyl)boronic acid)

• Product Name: (4-((4-MethoxybenZyl)oxy)-2-methylphenyl)boronic acid
• CAS No: 2639372-85-1
• MF: C₁₅H₁₇BO₄
• MW: 272.104084730148
• CID: 6795122
• PubChem ID: 83140499
• Update Time: 2025-05-25

(4-((4-MethoxybenZyl)oxy)-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• MFCD34863830
• AKOS021462128
• 2639372-85-1
• (4-((4-MethoxybenZyl)oxy)-2-methylphenyl)boronic acid

• Inchi： 1S/C15H17BO4/c1-11-9-14(7-8-15(11)16(17)18)20-10-12-3-5-13(19-2)6-4-12/h3-9,17-18H,10H2,1-2H3
• InChI Key： ZLVVKFNHABMANZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=C(C)C=1)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 272.1219892g/mol
• Monoisotopic Mass: 272.1219892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Additional information on (4-((4-MethoxybenZyl)oxy)-2-methylphenyl)boronic acid

Introduction to (4-((4-MethoxybenZyl)oxy)-2-methylphenyl)boronic Acid (CAS No. 2639372-85-1)

(4-((4-MethoxybenZyl)oxy)-2-methylphenyl)boronic acid, with the CAS number 2639372-85-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique boronic acid functional group, plays a pivotal role in various synthetic applications, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of both a 4-methoxybenZyl moiety and a 2-methylphenyl group enhances its versatility, making it a valuable intermediate in the synthesis of complex molecules.

The utility of this compound is further underscored by its application in the development of novel pharmaceutical agents. Boronic acids are well-known for their ability to participate in metal-catalyzed coupling reactions, which are fundamental to the construction of biaryl structures found in many active pharmaceutical ingredients (APIs). The 4-((4-MethoxybenZyl)oxy)-2-methylphenyl)boronic acid serves as an excellent precursor for generating these biaryl frameworks, facilitating the synthesis of drugs with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on the development of boronic acid derivatives for therapeutic applications. These derivatives exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific structural features of (4-((4-MethoxybenZyl)oxy)-2-methylphenyl)boronic acid, such as the methoxy group and the methyl substituent on the phenyl ring, contribute to its unique chemical reactivity and biological profile. This has prompted investigations into its potential as a building block for next-generation therapeutics.

One of the most compelling aspects of this compound is its role in green chemistry initiatives. The Suzuki-Miyaura coupling reaction, which relies on boronic acids as key reagents, is highly favored due to its high selectivity, mild reaction conditions, and compatibility with a broad range of substrates. By utilizing (4-((4-MethoxybenZyl)oxy)-2-methylphenyl)boronic acid, researchers can achieve efficient and sustainable synthesis pathways, reducing waste and minimizing environmental impact.

The pharmaceutical industry has also embraced boronic acids for their potential in drug discovery and development. For instance, protease inhibitors used in antiviral and anticancer therapies often incorporate boronic acid residues to enhance binding affinity and specificity. The structural motif present in (4-((4-MethoxybenZyl)oxy)-2-methylphenyl)boronic acid aligns well with these requirements, making it a promising candidate for designing novel therapeutic agents.

Advances in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have demonstrated that the presence of both electron-donating groups (such as the methoxy group) and electron-withdrawing groups (such as the boronic acid moiety) optimizes its reactivity in cross-coupling reactions. These insights have guided synthetic strategies aimed at maximizing yield and purity.

In conclusion, (4-((4-MethoxybenZyl)oxy)-2-methylphenyl)boronic acid (CAS No. 2639372-85-1) is a multifaceted compound with broad applications in pharmaceutical chemistry and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for boronic acid derivatives, compounds like this are poised to play an increasingly critical role in advancing scientific and medical progress.